Cas no 1806581-15-6 (2-(Bromomethyl)-3-methoxyphenylhydrazine)

• Product Name: 2-(Bromomethyl)-3-methoxyphenylhydrazine
• CAS No: 1806581-15-6
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 4934850
• Update Time: 2025-08-05

2-(Bromomethyl)-3-methoxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-methoxyphenylhydrazine

• Inchi： 1S/C8H11BrN2O/c1-12-8-4-2-3-7(11-10)6(8)5-9/h2-4,11H,5,10H2,1H3
• InChI Key： BAZNWAMOXZAOBP-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1NN)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 1.7
• Topological Polar Surface Area: 47.3

Additional information on 2-(Bromomethyl)-3-methoxyphenylhydrazine

Comprehensive Analysis of 2-(Bromomethyl)-3-methoxyphenylhydrazine (CAS No. 1806581-15-6): Properties, Applications, and Industry Insights

In the realm of fine chemicals and pharmaceutical intermediates, 2-(Bromomethyl)-3-methoxyphenylhydrazine (CAS No. 1806581-15-6) has garnered significant attention due to its unique structural features and versatile reactivity. This compound, characterized by a bromomethyl group and a methoxyphenylhydrazine moiety, serves as a critical building block in organic synthesis. Researchers and manufacturers are increasingly exploring its potential in drug discovery, agrochemical development, and material science, aligning with the growing demand for high-purity intermediates and custom synthesis solutions.

The molecular structure of 2-(Bromomethyl)-3-methoxyphenylhydrazine combines electrophilic (bromomethyl) and nucleophilic (hydrazine) functionalities, enabling diverse chemical transformations. This duality makes it invaluable for constructing heterocyclic frameworks, such as indoles and pyrazoles, which are prevalent in biologically active compounds. Recent studies highlight its role in synthesizing kinase inhibitors and antioxidant agents, addressing trending topics like targeted cancer therapies and oxidative stress management.

From an industrial perspective, the synthesis and handling of CAS 1806581-15-6 require stringent quality control to ensure consistency in downstream applications. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify purity, a key concern for buyers searching for reliable chemical suppliers. Environmental and regulatory considerations also drive innovation in green chemistry approaches, with manufacturers optimizing routes to minimize waste and energy consumption—a response to the rising popularity of ESG (Environmental, Social, and Governance) metrics in the chemical sector.

Market trends indicate heightened interest in 2-(Bromomethyl)-3-methoxyphenylhydrazine as a precursor for fluorescence probes and photoactive materials, reflecting broader advancements in bioimaging and optoelectronics. Frequently searched queries such as "CAS 1806581-15-6 supplier" and "hydrazine derivatives applications" underscore its commercial relevance. Furthermore, its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) positions it as a staple in medicinal chemistry workflows, resonating with professionals seeking scalable synthetic methodologies.

In conclusion, 2-(Bromomethyl)-3-methoxyphenylhydrazine exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to high-throughput screening and structure-activity relationship (SAR) studies ensures sustained demand, while ongoing research into sustainable synthesis methods aligns with global priorities. For laboratories and enterprises navigating the specialty chemicals landscape, this compound offers a compelling case study in balancing performance, cost-efficiency, and environmental responsibility.